Cas no 2138172-53-7 (5-(1,3-Thiazol-5-yl)pyrimidine-2-carboxylic acid)

• Product Name: 5-(1,3-Thiazol-5-yl)pyrimidine-2-carboxylic acid
• CAS No: 2138172-53-7
• MF: C₈H₅N₃O₂S
• MW: 207.209199666977
• CID: 6189681
• PubChem ID: 165832122
• Update Time: 2025-08-10

5-(1,3-Thiazol-5-yl)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-thiazol-5-yl)pyrimidine-2-carboxylic acid
• EN300-737013
• 2138172-53-7
• 5-(1,3-Thiazol-5-yl)pyrimidine-2-carboxylic acid

• Inchi： 1S/C8H5N3O2S/c12-8(13)7-10-1-5(2-11-7)6-3-9-4-14-6/h1-4H,(H,12,13)
• InChI Key： ORUYAPQBMVAEAK-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C1=CN=C(C(=O)O)N=C1

Computed Properties

• Exact Mass: 207.01024758g/mol
• Monoisotopic Mass: 207.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Additional information on 5-(1,3-Thiazol-5-yl)pyrimidine-2-carboxylic acid

Introduction to 5-(1,3-Thiazol-5-yl)pyrimidine-2-carboxylic Acid (CAS No. 2138172-53-7)

5-(1,3-Thiazol-5-yl)pyrimidine-2-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2138172-53-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates both the thiazole and pyrimidine moieties, which are well-known for their diverse biological activities and roles in various therapeutic interventions.

The thiazole ring is a heterocyclic compound that contains sulfur and nitrogen atoms, making it a versatile scaffold in medicinal chemistry. It is commonly found in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The presence of the thiazole moiety in 5-(1,3-Thiazol-5-yl)pyrimidine-2-carboxylic acid contributes to its potential pharmacological properties, such as inhibitory effects on certain enzymes and receptors. Furthermore, the pyrimidine component is another crucial structural feature, known for its role in nucleic acid metabolism and its presence in many nucleoside analogs used in antiviral and anticancer therapies.

The synthesis of 5-(1,3-Thiazol-5-yl)pyrimidine-2-carboxylic acid involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the formation of the thiazole ring followed by its coupling with the pyrimidine moiety. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity of the final product. These synthetic strategies are essential for ensuring that the compound meets the stringent requirements for pharmaceutical applications.

In recent years, 5-(1,3-Thiazol-5-yl)pyrimidine-2-carboxylic acid has been extensively studied for its potential therapeutic applications. Research has demonstrated its efficacy in various preclinical models, suggesting its utility in treating a range of diseases. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases involved in cancer progression. Additionally, it has been investigated for its antimicrobial properties, making it a promising candidate for developing new antibiotics to combat resistant bacterial strains.

The pharmacological activity of 5-(1,3-Thiazol-5-yl)pyrimidine-2-carboxylic acid is attributed to its ability to interact with specific biological targets. The combination of the thiazole and pyrimidine rings allows for multiple binding sites on biological molecules, enhancing its interaction affinity. This property makes it an attractive scaffold for designing drugs with improved selectivity and reduced side effects. Furthermore, computational studies have been conducted to elucidate the molecular interactions between this compound and its target proteins, providing valuable insights into its mechanism of action.

One of the most compelling aspects of 5-(1,3-Thiazol-5-yl)pyrimidine-2-carboxylic acid is its potential as a lead compound for drug discovery. Its unique structural features and demonstrated biological activity make it a valuable starting point for further derivatization and optimization. Researchers have explored various modifications to enhance its pharmacokinetic properties and therapeutic efficacy. These efforts have led to the identification of novel analogs with improved solubility, bioavailability, and target specificity.

The role of computational chemistry in the study of 5-(1,3-Thiazol-5-yl)pyrimidine-2-carboxylic acid cannot be overstated. Techniques such as molecular docking and quantum mechanical calculations have been instrumental in understanding its interactions at the molecular level. These computational approaches provide a cost-effective and efficient means of screening potential drug candidates before moving to expensive experimental validations. As a result, they have become indispensable tools in modern drug discovery pipelines.

The future prospects of 5-(1,3-Thiazol-5-yl)pyrimidine-2-carboxylic acid are promising, with ongoing research aimed at expanding its therapeutic applications. Clinical trials are being planned to evaluate its efficacy and safety in human populations. These trials will provide critical data on its potential as a therapeutic agent and will guide further development efforts. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 5-(1,3-Thiazol-5-yl)pyrimidine-2-carboxylic acid (CAS No. 2138172-53-7) is a compound of significant interest in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis involves sophisticated organic reactions that highlight the advancements in synthetic methodologies. The compound's demonstrated biological activity makes it a valuable lead for drug discovery efforts aimed at treating various diseases. With ongoing research and development initiatives underway, it is anticipated that this compound will play a crucial role in future medical treatments.